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Cat. No.: B1270338

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

2-(1H-pyrrol-1-yl)pyridine is a heterocyclic aromatic compound of growing interest within the
scientific community, particularly in the fields of medicinal chemistry, materials science, and
chemical sensing. Its unique structural motif, featuring a pyridine ring linked to a pyrrole
nucleus via a nitrogen atom, imparts specific electronic and coordination properties that make it
a valuable building block for the synthesis of novel ligands, functional materials, and
biologically active molecules. This technical guide provides a comprehensive overview of the
commercial availability of 2-(1H-pyrrol-1-yl)pyridine, details a representative synthetic
protocol, and explores its potential applications, with a focus on its utility for researchers,
scientists, and professionals in drug development.

Commercial Suppliers and Availability

2-(1H-pyrrol-1-yl)pyridine (CAS No. 50966-74-0) is available from a range of chemical
suppliers. The purity and quantity offered can vary, and pricing is typically available upon
request from the respective vendors. Researchers are advised to consult the suppliers'
websites for the most current information.
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. . Available
Supplier Purity . Notes
Quantities
Antimex Chemical 999 Bulk (e.g., 25kg, Important raw
0
Limited 200kg drums) material.[1]
; i . Catalog No.: 2A-
2A Biotech Not specified Not specified
9043375.
Lists various chemical
PubChem
vendors.[2]
For the related isomer
Fisher Scientific 97% 10g 3-(1H-pyrrol-1-

yl)pyridine.[3]

This table is for informational purposes and does not represent a complete list of all available

suppliers. Pricing and availability are subject to change.

Physicochemical Properties

Property Value Source
Molecular Formula CoHsNz2 [21[4]
Molecular Weight 144.17 g/mol [2][4]
CAS Number 50966-74-0 [2]
IUPAC Name 2-(1H-pyrrol-1-yl)pyridine [2]
InChi Key AWOGYKQLZGNICG- 2I4]
UHFFFAOYSA-N
SMILES clcce(ncl)-n2ccec2 [4]

Experimental Protocols: Synthesis of Pyrrol-1-yl-
Pyridine Derivatives

While a specific, detailed synthesis protocol for 2-(1H-pyrrol-1-yl)pyridine is not readily

available in the public domain, a representative photochemical method for a closely related
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isomer, 4-(pyrrol-1-yl)pyridine, has been described and can serve as a foundational

methodology. This synthesis involves the reaction of a chloropyridine hydrochloride with pyrrole
under UV irradiation.[5]

3.1. Synthesis of 4-(pyrrol-1-yl)pyridine[5]

» Materials: 4-chloropyridine hydrochloride, freshly distilled pyrrole, methylene chloride, 10%

hydrochloric acid, solid sodium carbonate.

e Procedure:

3.2.

A solution of 4-chloropyridine hydrochloride (0.001 mol) in methylene chloride (100 mL) is
prepared in a 250 mL quartz round-bottom flask.

The solution is stirred under a bubbling nitrogen gas stream for 1 hour.
Freshly distilled pyrrole (0.032 mol) is added to the mixture.

The reaction mixture is irradiated with UV light for approximately 6-12 minutes while
stirring under a constant flow of nitrogen.

The product, 4-(pyrrol-1-yl)pyridine, is extracted with three washes of 10% hydrochloric
acid (30 mL total volume).

The aqueous layer is separated and neutralized to a neutral pH using solid sodium
carbonate.

The neutralized aqueous layer is then extracted with four washes of dichloromethane (20
mL total volume) to remove excess pyrrole and other organic impurities.

Purification and Characterization

The synthesized compound can be further purified using standard techniques such as column

chromatography. Characterization is typically performed using nuclear magnetic resonance

(NMR) spectroscopy (*H and 3C NMR) and mass spectrometry to confirm the structure and

purity of the final product.[5][6]
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Applications in Research and Drug Development

The pyrrole-pyridine scaffold is a key structural element in various biologically active
compounds and functional materials.

4.1. Anion Sensing

Derivatives of pyrrol-1-yl-pyridine have demonstrated potential as chemosensors for the
detection of anions such as nitrite in agueous solutions.[6][7] These molecules can form
supramolecular aggregates that exhibit a colorimetric change upon binding to the target anion,
enabling naked-eye detection.[6][7] This property is of significant interest for environmental
monitoring and food safety applications.

Experimental Workflow

sel nteraction
Pyrrol-1-yl-pyridine Derivative Formation of Introduction of Anion Binding to
in Aqueous Solution Supramolecular Aggregates Nitrite Anions (NO2z~) Aggregate

Click to download full resolution via product page

Anion sensing workflow using a pyrrol-1-yl-pyridine derivative.

4.2. Medicinal Chemistry and Drug Development

The pyrrole-pyridine core is present in various pharmacologically active molecules. For
instance, the broader class of pyrrolopyridines has been investigated for analgesic and
sedative properties.[8] Furthermore, related structures are found in compounds targeting
neuronal nicotinic acetylcholine receptors, which are implicated in pain and neurodegenerative
disorders.[9] The unique electronic and hydrogen-bonding capabilities of the pyrrole-pyridine
moiety make it an attractive scaffold for the design of novel therapeutic agents.

The synthesis of various pyrrole-pyridine based ligands, often through methods like the Suzuki
coupling, highlights their importance in coordination chemistry and the development of metal-
based therapeutics or imaging agents.[10]
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Drug Development Rationale

2-(1H-pyrrol-1-yl)pyridine
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Logical flow for drug development based on the pyrrole-pyridine scaffold.

Conclusion

2-(1H-pyrrol-1-yl)pyridine is a commercially available compound with significant potential for a
wide range of research and development applications. Its utility as a precursor for novel
materials, particularly in the realm of chemical sensors, is an active area of investigation.
Furthermore, the prevalence of the pyrrole-pyridine scaffold in biologically active molecules
underscores its importance for medicinal chemists and drug development professionals. The
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synthetic methodologies, while requiring specialized equipment for photochemical reactions,
are accessible and provide a pathway for the creation of diverse derivatives for further
exploration. As research continues, the demand for and applications of 2-(1H-pyrrol-1-
yl)pyridine and its analogues are expected to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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